Cellular-uptake and storage stability of nanocurcumin formulations remains a challenge due to loss of their functional properties over time. In this work, a novel nano-curcumin functionalized milk cream powder (CP) was developed with enhanced shelf-life and physico-functional properties. The powder was prepared through microfluidization of milk-cream emulsion, and spray-dried assisted encapsulation with sodium caseinate (N) and gum arabic (G) as carriers, followed by storage at 25 and 50 °C. Results showed that NCP exhibited higher curcumin stability and antioxidant-activity during storage as compared to the control, even at 50 °C after 60 days. TEM of NCP revealed that curcumin particles were still in nano-form (50–150 nm) after in-vitro digestion and storage. Curcumin bioavailability did not change after accelerated storage period as 86.57% (day 60) absorption in Caco-2 cells versus 95.01% (day 0) in NCP was observed. In-vitro cytotoxicity assay confirmed safety of developed nanocurcumin formulations after 60 days of storage.

Vertical stirred milling is a major technique for grinding fine and ultra-fine particles. In this study, attritor designs of varying pin number and projected area were examined over a range of impeller rotational speeds using the Discrete Element Method (DEM). Analysis determined that additional pins improved the potential for effective grinding due to an increase of average collision energy. However, this was accompanied by a greater power draw. When projected area was maintained, there were fewer differences between designs, meaning that the specific configuration of the pins may not be as important. A template of the mill can be found at https://github.com/darhyme147/ligggghts_stirred_mill_template.

An essential physical parameter for describing the characteristics of cohesionless soil is the limit void ratio. A type of cohesionless soil made up of pieces of coral skeleton is known as coral sand. The limit void ratio of the aggregate will be significantly impacted by its distinct particle morphology and internal pores. The influence of particle morphology and internal pores on the limit void ratio of coral sand is investigated in this paper based on the quantitative evaluation of particle morphology and internal pores. The comparison test with natural quartz sand, artificial broken quartz sand, glass balls, and other loose aggregates reveals the impact of mineral composition on aggregates' limit void ratio. The findings indicate that: (1) the roundness of sand particles increases with particle size. (2) The roundness and internal porosity of the sample show an upward trend with an increase in the content of cube-shaped particles. (3) The internal porosity of particles is controlled by the shape of the particles. The internal porosity of cube-shaped particles is the highest, with an average internal porosity of 20.19%, followed by bar-shaped particles, and the lowest in flake-shaped particles. (4) The particle size will not affect the limit void ratio. The limit void ratio of quartz sand and glass ball has a linear negative correlation with roundness, the limit void ratio of coral sand is affected by roundness and internal porosity together, and internal porosity has a significantly greater impact than roundness. (5) Coral sand also largely follows the linear relationship between maximum void ratio and minimum void ratio which is based on terrigenous cohesionless soil.

The addition of pulsating flow in the conventional liquid-solid circulating fluidized bed (CLSCFB) to enhance liquid-solid mass transfer efficiency has been proposed. A pulsating continuous liquid-solid circulating fluidized bed (PCLSCFB) experimental system was designed and constructed. The liquid-solid mass transfer coefficient (kSL) in the PCLSCFB was measured by the experimental method of dissolving the insoluble benzoic acid particles. The effects of superficial liquid velocity, superficial solids velocity and pulsation property on the liquid-solid mass transfer coefficient (kSL) in the PCLSCFB were thus determined. It was concluded that the liquid-solid mass transfer coefficient (kSL) increases with the increasing pulsation amplitude and frequency in the experimental range. The addition of pulsating flow significantly strengthens the liquid-solid interphase transfer efficiency in comparison with the CLSCFB. The correlation of the mass transfer coefficient (kSL) for the PCLSCFB has been proposed based on experimental data and main parameters.

The novel MoS2/TMO/GO (MTG) nanocomposites (TMO = Co3O4, MnO2, CuO) were constructed by a two stage layer adding method. The characterization results proved that TMO nanoparticles were successfully loaded on the nanosheets composed by GO and MoS2. Especially after loading MnO2 nanoparticles, MTG-Mn nanocomposite exhibited a three-dimension network structure with a higher surface area (152.8 m2·g−1) and plenty of mesopore channels. For the thermal decomposition of ammonium perchlorate (AP), MTG-Co (2.0 wt%), MTG-Mn (2.0 wt%) and MTG-Cu (2.0 wt%) could highly decrease decomposition temperature by about 87.1 °C, 104.8 °C and 84.4 °C, respectively. Among the as-prepared catalysts, MTG-Mn could also enhance heat release of AP to 1592.8 J‧g−1, indicating the good catalytic activity of MTGMn. Under the action of MTG-Mn (2.0 wt%), Ea was highly decreased by about 123.8 kJ·mol−1 and the decomposition rate k increased by 228.9%. The ignition delay time of AP/HTPB propellant after adding MTG-Mn was shortened by 70.5% and the mass burning rate increased by 206.8%. These superior properties mainly come from the synergism of multi-components in MTG-Mn and make it act as a potential catalyst for improving the combustion property of AP-based propellants.

Three-dimensional microstructures of sintered core-shell spheres with various shell thicknesses and degrees of densification were numerically constructed using an available drop-and-roll algorithm with our newly developed core-shell generation as the post-processing step. An open-source software program was then used to obtain each microstructure's effective conductivity in terms of the core-shell features. The results obtained for the core-shell configuration were compared with existing models and available theoretical bounds, which showed underprediction at core-shell volume fractions φ=0.6–0.75 and overprediction when the core-shell volume fraction was larger than 0.85. Additionally, the conductive ring and straight line patterns associated with maximum intensity projection were clearly observed from axial and lateral views of the heat flux calculation, respectively. Both observed patterns were completely different than those traditionally made by solid grains, revealing inhomogeneity in the presence of core-shell structures. Such findings are expected to improve the understanding and methods used to design porous media with core-shell structures to serve as good heat exchangers or thermal insulators with high efficiency.

Particle resuspension in the recirculation flow is a significant phenomenon in many industrial applications. This paper elaborated on particle resuspension including incipient motion, wall migration, and re-entrainment in the recirculation vortices of periodic semicircular obstructions, wherein particle incipient motion is predicted by the Rock'n'Roll model while the coupling between fluid and particles is calculated by Large-Eddy Simulation (LES) and Euler-Lagrange method. The results show that an upward instantaneous flow and enough friction velocity are essential for particle resuspension. Small particles are easily re-entrained into the primary vortex and then entered into the mainstream flow. In addition, particles entering the primary vortex of the recirculation region may return to the wall to produce the recycle resuspension. Compared with straight duct, the recirculation flow on particle resuspension greatly reduces the fraction of short-term resuspension particles, but the inhibition ability gradually decreases with time elapsing.

The elutriation of the binary mixture from irregularly shaped particles with different diameters in non-Newtonian liquids of different densities has been investigated in an SLFB (Solid Liquid Fluidized Bed). The influence of various parameters like particle size of the binary mixture, column diameter, bed weight and rheological properties of the non-Newtonian liquid on minimum elutriation velocity (Ume) have been carried out experimentally. It has been found that Ume increases as column diameter and particle size increase while decreasing when SCMC concentration increases. An empirical correlation was developed to predict the minimum elutriation velocity associated with suitable statistical parameters. GA-ANN (Genetic Algorithm and Artificial Neural Network) modelling was successfully employed.

Combustion of sewage sludge is technology with high relevance both, regarding energy efficiency and recovery of valuable products like phosphor. The combustion is usually performed in a fluidized bed. CFD modelling is a central element of the optimization of this process. However, there are a number of modelling approaches available, with different advantages and disadvantages concerning accuracy and computational power. In this study, a new simplified reactor design for sewage sludge fluidized bed combustion was analyzed by CFD simulations based on the Eulerian multiphase approach and a formulated model for thermal conversion. The CFD simulations were carried out in 2D as well as 3D and the numerical results were utilized for a methodological comparison. This enables a scientifically sound recommendation on a suitable numerical approach based on the evaluation parameters of interest. As a conclusion of the investigations, the computationally more expensive 3D approach regarding simulation time should be used if the quantitative flow evaluation of the entire reactor is in focus. The 2D approach is well suitable to resolve fluidization and sludge mixing behavior within the sand bed, if the general combustion behavior is of interest. In the light of the significantly faster simulation, it can be recommended as a suitable method for preliminary analyses. The numerical results for typical evaluation parameters like gas temperature or the residual oxygen content at the gas outlet are presented. Local flow differences within the freeboard are deduced between the 2D and 3D approaches so that expectable differences are better assessable during the reactor design phase.

To overcome the challenge of large particle number concentration in the simulation of realistic particle acoustic agglomeration process, the implementation and validation of an efficient three-dimensional simulation method with a fine-grained Graphical Processing Unit (GPU) based parallel strategy is proposed. In detail, the motion of the simulated particles is solved with the Discrete Element Method (DEM) that includes three major particle acoustic agglomeration mechanisms, two particle collision processes and varying agglomerate porosity. Under the framework of the spatial decomposition method, the fine-grained parallel algorithm allocates the computation workload of each simulated particle one-by-one to one GPU thread. Speed test shows that the developed algorithm could achieve relatively elevated efficiencies and high speedup ratios. For method validation, the predicted particle agglomeration rate is compared with experimental measurements in the literature. The agreement of the results demonstrates that the developed method could reproduce realistic particle agglomeration rate as in the experiment.